Cas no 1396863-92-5 (6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide)

• Product Name: 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide
• CAS No: 1396863-92-5
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5776752
• PubChem ID: 71791770
• Update Time: 2025-06-13

6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide
• 1396863-92-5
• AKOS024541723
• 6-(2-methylimidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide
• F6238-0408
• 6-(2-methyl-1H-imidazol-1-yl)-N-(o-tolyl)pyridazine-3-carboxamide
• VU0539154-1

• Inchi： 1S/C16H15N5O/c1-11-5-3-4-6-13(11)18-16(22)14-7-8-15(20-19-14)21-10-9-17-12(21)2/h3-10H,1-2H3,(H,18,22)
• InChI Key： IUCULILZYQXSJY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N=N1)N1C=CN=C1C)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide

Introduction to 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide (CAS No. 1396863-92-5)

6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396863-92-5, represents a unique structural motif that combines elements of imidazole, pyridazine, and phenyl rings, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple heterocyclic systems in its molecular framework suggests potential interactions with biological targets, which is a critical factor in evaluating its pharmacological properties.

The chemical structure of 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide encompasses a pyridazine core substituted at the 3-position with a carboxamide group, which is further linked to a phenyl ring at the N-position. The imidazole moiety at the 2-position introduces additional complexity and diversity in its interaction with biological systems. This structural design not only enhances the compound's solubility and bioavailability but also allows for selective binding to specific biological targets, which is essential for developing effective therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate multiple heterocyclic units. The combination of imidazole and pyridazine rings has been particularly studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The phenyl ring in 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide further contributes to its pharmacophoric properties by providing a hydrophobic surface that can interact with lipid-rich environments in biological membranes.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, cancer, and cardiovascular conditions. By targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide could offer a novel approach to modulate these pathways and alleviate symptoms associated with chronic inflammation.

Furthermore, the compound's structural features make it an attractive scaffold for further derivatization and optimization. Researchers have been employing computational methods and high-throughput screening techniques to identify analogs of 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide that exhibit enhanced potency or selectivity. These efforts are part of a broader trend toward rational drug design, where structural modifications are guided by detailed understanding of molecular interactions at the atomic level.

The synthesis of 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the imidazole ring typically involves condensation reactions between 2-methylimidazole and appropriate electrophiles, while the attachment of the pyridazine core requires careful consideration to ensure regioselectivity. The final carboxamide group is often introduced through nucleophilic acylation reactions, which must be optimized to avoid unwanted side products.

From a computational chemistry perspective, the molecular properties of 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and potential energy surfaces, while molecular dynamics simulations have helped elucidate its conformational behavior in solution. These studies are crucial for understanding how the compound interacts with biological targets and for predicting its pharmacokinetic properties.

The pharmacokinetic profile of any drug candidate is determined by factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). For 6-(2-methyl-1H-imidazol-1-yl)-N-(2-methylphenyl)pyridazine-3-carboxamide, studies have shown that its moderate lipophilicity makes it suitable for oral administration while also ensuring reasonable tissue penetration. Additionally, preliminary toxicology studies suggest that it exhibits low acute toxicity at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

In conclusion,6-(2-methyl-1H-imidazol-1-yll)-N-(2-methylphenyl)pyridazine -3-carboxamide (CAS No. 1396863 -92 -5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound, it will be interesting to see how it contributes to advancements in drug discovery and treatment strategies across various therapeutic areas.